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Compound of Interest

Compound Name: C16H19N3O6S3

Cat. No.: B15174112 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the best practices for storing Ceftriaxone to minimize

degradation and ensure experimental integrity.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for Ceftriaxone sterile powder?

A1: Ceftriaxone sterile powder should be stored at a controlled room temperature between

20°C to 25°C (68°F to 77°F).[1] It is also crucial to protect the powder from light.[1][2]

Q2: How should I store Ceftriaxone solutions after reconstitution?

A2: The stability of reconstituted Ceftriaxone solutions depends on the diluent, concentration,

and storage temperature. For short-term storage, solutions are generally stable for up to 24-72

hours at room temperature or for a longer duration under refrigeration (2-8°C).[2][3] For

extended storage, freezing at -20°C may be an option, with some studies showing stability for

up to 6 months depending on the solvent and concentration.[4] Always refer to specific stability

data for your chosen concentration and diluent.

Q3: What are the primary factors that cause Ceftriaxone to degrade?

A3: Ceftriaxone degradation is primarily influenced by hydrolysis, pH, temperature, and light

exposure.[5][6][7][8] The β-lactam ring in the Ceftriaxone molecule is susceptible to hydrolysis,
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leading to a loss of antibacterial activity.[5][9] Degradation is accelerated at higher

temperatures and in acidic or alkaline conditions.[5][9]

Q4: I observed a color change in my Ceftriaxone solution. Is it still usable?

A4: The color of Ceftriaxone solutions can range from light yellow to amber, and this color may

intensify upon storage.[1] A significant color change often indicates degradation, and the

solution may have reduced potency. It is recommended to use freshly prepared solutions

whenever possible. If a noticeable color change occurs, it is advisable to prepare a fresh

solution.

Q5: Can I mix Ceftriaxone with any diluent?

A5: No. Ceftriaxone should not be reconstituted or mixed with calcium-containing diluents such

as Ringer's solution or Hartmann's solution, as this can lead to the formation of a precipitate.

[10][11] Commonly used diluents include sterile water for injection, 0.9% sodium chloride, and

5% dextrose in water.[4][12]
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Issue Possible Cause Recommended Action

Precipitate formation in

solution

Mixing with a calcium-

containing solution.

Discard the solution. Do not

administer. Reconstitute

Ceftriaxone only with

recommended diluents.[10][11]

Loss of potency in

experimental results

Degradation of Ceftriaxone

due to improper storage (e.g.,

high temperature, prolonged

storage at room temperature,

light exposure).

Review storage conditions.

Prepare fresh solutions for

each experiment. Store stock

solutions under validated

refrigerated or frozen

conditions.

Inconsistent results between

experiments

Use of degraded Ceftriaxone.

Variation in solution

preparation and storage times.

Standardize the protocol for

solution preparation and use.

Use freshly prepared solutions

or solutions stored under

validated conditions for a

consistent duration.

Visible color change in the

solution

Chemical degradation of the

Ceftriaxone molecule.

It is best to discard the solution

and prepare a fresh batch to

ensure the integrity of your

experiment.

Experimental Protocols
Protocol: Assessment of Ceftriaxone Stability by High-
Performance Liquid Chromatography (HPLC)
This protocol outlines a general method for determining the concentration of Ceftriaxone and its

degradation products.

Preparation of Standard Solutions:

Prepare a stock solution of Ceftriaxone of known concentration in a suitable solvent (e.g.,

water or a buffer solution).
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From the stock solution, prepare a series of calibration standards at different

concentrations.

Sample Preparation:

Reconstitute Ceftriaxone powder with the desired diluent to the target concentration.

Store the solution under the conditions being tested (e.g., specific temperature, light

exposure).

At specified time points, withdraw an aliquot of the solution and dilute it to fall within the

range of the calibration standards.

HPLC Analysis:

Column: C18 reverse-phase column.[7]

Mobile Phase: A common mobile phase consists of a mixture of an aqueous buffer (e.g.,

phosphate buffer) and an organic solvent (e.g., acetonitrile).[7]

Detection: UV detection at a wavelength of approximately 260-270 nm.[3][7]

Flow Rate: Typically around 1.0 mL/min.[3]

Inject the standards and samples onto the HPLC system.

Data Analysis:

Generate a calibration curve by plotting the peak area of the Ceftriaxone standard against

its concentration.

Determine the concentration of Ceftriaxone in the test samples by interpolating their peak

areas from the calibration curve.

The appearance of new peaks in the chromatogram indicates the formation of degradation

products.

Visualizations
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Logical Workflow for Minimizing Ceftriaxone
Degradation

Start: Ceftriaxone Powder

Store at 20-25°C
Protect from Light

Reconstitute with
Appropriate Diluent

(e.g., Sterile Water, 0.9% NaCl)

Avoid Calcium-Containing
Diluents Immediate Use?

Use in Experiment

Yes

Store Solution

No

End: Experiment Complete

Refrigerate (2-8°C)
Short-term

Freeze (-20°C)
Long-term

Monitor for Color Change
and Precipitation

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15174112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for proper storage and handling of Ceftriaxone.
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Stress Conditions

Degradation Mechanisms

High Temperature

Hydrolysis
(β-lactam ring opening)

Extreme pH (Acidic/Basic)

Isomerization

Light Exposure (UV)

Photolysis

Oxidizing Agents

Oxidation

Degradation Products
(Loss of Activity)

Ceftriaxone
(C16H19N3O6S3)

Click to download full resolution via product page

Caption: Factors leading to Ceftriaxone degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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